Cas no 2680877-54-5 (3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid)

• Product Name: 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid
• CAS No: 2680877-54-5
• MF: C₁₂H₁₃F₃N₂O₃
• MW: 290.238433599472
• CID: 5604870
• PubChem ID: 165938746
• Update Time: 2025-06-15

3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680877-54-5
• EN300-28288131
• 3-[(2,2,2-trifluoroacetamido)methyl]-5,6,7,8-tetrahydroindolizine-1-carboxylic acid
• 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid

• Inchi： 1S/C12H13F3N2O3/c13-12(14,15)11(20)16-6-7-5-8(10(18)19)9-3-1-2-4-17(7)9/h5H,1-4,6H2,(H,16,20)(H,18,19)
• InChI Key： JMTSRDMDBKTCRC-UHFFFAOYSA-N
• SMILES： FC(C(NCC1=CC(C(=O)O)=C2CCCCN21)=O)(F)F

Computed Properties

• Exact Mass: 290.08782677g/mol
• Monoisotopic Mass: 290.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.3Ų

Additional information on 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid

Introduction to 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid (CAS No. 2680877-54-5)

3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid (CAS No. 2680877-54-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indolizine derivatives and is characterized by the presence of a trifluoroacetamido group and a tetrahydroindolizine scaffold. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmaceutical developments.

The trifluoroacetamido moiety is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. This functional group has been extensively studied for its role in improving the pharmacokinetic properties of drugs, particularly in terms of absorption, distribution, metabolism, and excretion (ADME). The presence of the trifluoroacetamido group in 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid suggests that it may exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation.

The tetrahydroindolizine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Indolizines are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The tetrahydroindolizine core in this compound provides a flexible and conformationally constrained structure that can adopt different conformations to fit into various binding sites. This structural flexibility enhances the compound's potential to interact with multiple targets and modulate different biological pathways.

Recent studies have explored the biological activities of 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to the compound's ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid has also been investigated for its anti-cancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. The mechanism of action involves the inhibition of key enzymes involved in cell survival and proliferation pathways. These findings suggest that 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid may have therapeutic applications in cancer treatment.

The neuroprotective effects of 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid have also been studied. Research has shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In terms of pharmacokinetics and safety profile, preliminary studies indicate that 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid exhibits favorable pharmacokinetic properties with good oral bioavailability and low toxicity. Animal studies have shown that this compound is well tolerated at therapeutic doses with no significant adverse effects on major organs such as the liver and kidneys.

The development of 3-(2,2,2-trifluoroacetamido)methyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid as a therapeutic agent is still in its early stages. However, ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. Future studies will focus on optimizing its chemical structure to enhance its potency and selectivity while minimizing side effects.

In conclusion, 3-(2,2， 2-trifluoroacetamido)methyl-5， 6， 7， 8-tetrahydroindolizine-1-carboxylic acid (CAS No. 2680877 - 54 - 5) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Continued research into this compound will likely contribute to the advancement of medicinal chemistry and drug discovery efforts.